N-[2-(ethylcarbamoyl)phenyl]pyridine-4-carboxamide

• IUPAC Name: N-[2-(ethylcarbamoyl)phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C15H15N3O2/c1-2-17-15(20)12-5-3-4-6-13(12)18-14(19)11-7-9-16-10-8-11/h3-10H,2H2,1H3,(H,17,20)(H,18,19)
• InChI Key: ADOWTGKEPJUQIJ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=CC=C1NC(=O)C2=CC=NC=C2
• Molecular Formula: C15H15N3O2
• Molecular Weight: 269.30 g/mol

Description

N-[2-(ethylcarbamoyl)phenyl]pyridine-4-carboxamide is an organic compound that belongs to the class of amides It features a pyridine ring substituted with an ethylcarbamoyl group and a phenyl group

Scientific Research Applications

N-[2-(ethylcarbamoyl)phenyl]pyridine-4-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of enzyme inhibitors or receptor modulators.

Industry: Utilized in the development of advanced materials, such as polymers or coatings with specific properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(ethylcarbamoyl)phenyl]pyridine-4-carboxamide typically involves the reaction of 2-aminopyridine with ethyl isocyanate. The reaction is carried out under controlled conditions, often in the presence of a solvent such as dichloromethane or toluene. The reaction mixture is stirred at room temperature or slightly elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-[2-(ethylcarbamoyl)phenyl]pyridine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in substitution reactions, where functional groups on the pyridine or phenyl ring are replaced with other groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using bromine or chlorine in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of halogenated derivatives.

Mechanism of Action

The mechanism of action of N-[2-(ethylcarbamoyl)phenyl]pyridine-4-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalysis. The exact molecular pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• N-(4-(ethylcarbamoyl)phenyl)pyrrolidine-2-carboxamide
• N-(2-(4-chlorophenyl)-1-methylcarbamoyl-vinyl)-benzamide
• N-(1-(2-methoxy-ethylcarbamoyl)-2-phenyl-vinyl)-benzamide

Uniqueness

N-[2-(ethylcarbamoyl)phenyl]pyridine-4-carboxamide is unique due to its specific structural features, such as the presence of both a pyridine ring and an ethylcarbamoyl group. This combination imparts distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.